Cas no 914776-00-4 ( )

• Product Name: &nbsp
• CAS No: 914776-00-4
• MF: C₈H₅F₃N₂O₂S
• MW: 250.197710752487
• CID: 867545
• PubChem ID: 53424287
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(trifluoromethylsulfonyl)benzonitrile
• 2-amino-5-trifluoromethanesulfonyl-benzonitrile
• 2-Amino-5-(trifluoromethanesulfonyl)benzonitrile
• 914776-00-4
• NQSSHXRLLIQIOK-UHFFFAOYSA-N
• SCHEMBL2789258
• DTXSID40698465
•  

• Inchi： 1S/C8H5F3N2O2S/c9-8(10,11)16(14,15)6-1-2-7(13)5(3-6)4-12/h1-3H,13H2
• InChI Key： NQSSHXRLLIQIOK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=C(C#N)C=1)N)(=O)=O

Computed Properties

• Exact Mass: 250.002
• Monoisotopic Mass: 250.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3A^2
• XLogP3: 2